![molecular formula C8H11ClN2O2S B087482 5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide CAS No. 10475-06-6](/img/structure/B87482.png)
5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide
Overview
Description
5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide (5-ACDMBSA) is an organic compound that has been extensively studied in the scientific research field due to its unique properties . It is a highly versatile compound that has been used in a variety of applications, such as in the synthesis of drugs, the study of biochemical and physiological effects, and the development of new laboratory techniques.
Molecular Structure Analysis
The molecular structure of 5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide is represented by the formula C8H11ClN2O2S . The InChI code for this compound is 1S/C8H11ClN2O2S/c1-11(2)14(12,13)8-5-6(10)3-4-7(8)9/h3-5H,10H2,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide include a molecular weight of 234.71 .Scientific Research Applications
Anticancer Agents
Benzenesulfonamide derivatives, such as “5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide”, have been studied for their potential as anticancer agents . These compounds have shown significant inhibitory effects against cancer cell lines, including triple-negative breast cancer cell line (MDA-MB-231) and another breast cancer cell line (MCF-7) .
Antimicrobial Agents
In addition to their anticancer properties, benzenesulfonamide derivatives have also been explored for their antimicrobial properties . This makes “5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide” a potential candidate for the development of new antimicrobial drugs .
Carbonic Anhydrase IX Inhibitors
“5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide” and its derivatives have been found to inhibit Carbonic Anhydrase IX (CA IX), an enzyme that is overexpressed in many solid tumors . Therefore, these compounds can be useful in the discovery of novel antiproliferative agents .
Apoptosis Inducers
Some derivatives of “5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide” have been found to induce apoptosis in cancer cells . For example, one of the derivatives was able to induce apoptosis in MDA-MB-231, a type of breast cancer cell line .
Cellular Uptake Studies
“5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide” and its derivatives have been used in cellular uptake studies . These studies help in understanding how these compounds are absorbed by cells, which is crucial in drug development .
Synthesis of Saflufenacil
“5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide” and its derivatives have been used in the synthesis of Saflufenacil , a herbicide used for controlling a wide range of broadleaf weeds .
Safety and Hazards
properties
IUPAC Name |
5-amino-2-chloro-N,N-dimethylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2O2S/c1-11(2)14(12,13)8-5-6(10)3-4-7(8)9/h3-5H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODCHLWPLEOVWHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=C(C=CC(=C1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60394250 | |
Record name | 5-Amino-2-chloro-N,N-dimethylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60394250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-chloro-N,N-dimethyl-benzenesulfonamide | |
CAS RN |
10475-06-6 | |
Record name | 5-Amino-2-chloro-N,N-dimethylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60394250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-2-chloro-N,N-dimethylbenzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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